2H,3H,4H,5H,5aH,6H,10bH-indeno[1,2-b][1,4]oxazepine hydrochloride

• IUPAC Name: 3,4,5,5a,6,10b-hexahydro-2H-indeno[1,2-b][1,4]oxazepine;hydrochloride
• InChI: InChI=1S/C12H15NO.ClH/c1-2-5-10-9(4-1)8-11-12(10)14-7-3-6-13-11;/h1-2,4-5,11-13H,3,6-8H2;1H
• InChI Key: JFQQMTNYBVEPLD-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2CC3=CC=CC=C3C2OC1.Cl
• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol

Description

2H,3H,4H,5H,5aH,6H,10bH-indeno[1,2-b][1,4]oxazepine hydrochloride is a chemical compound that has been extensively studied for its potential use in scientific research. It belongs to the class of heterocyclic compounds and has a unique structure that makes it a promising candidate for various applications.

Mechanism of Action

The mechanism of action of 2H,3H,4H,5H,5aH,6H,10bH-indeno[1,2-b][1,4]oxazepine hydrochloride involves the inhibition of various enzymes and receptors in the body. It has been found to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes that play a crucial role in the breakdown of acetylcholine in the brain. This inhibition results in an increase in the concentration of acetylcholine in the brain, which has been linked to improvements in cognitive function. Additionally, it has been found to exhibit inhibitory activity against monoamine oxidase, which is an enzyme that plays a crucial role in the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2H,3H,4H,5H,5aH,6H,10bH-indeno[1,2-b][1,4]oxazepine hydrochloride are diverse and depend on the specific application. It has been found to exhibit potent inhibitory activity against various enzymes and receptors in the body, which has been linked to improvements in cognitive function and potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and depression. Additionally, it has been found to exhibit promising anticancer activity against various cancer cell lines.

Advantages and Limitations for Lab Experiments

The advantages of using 2H,3H,4H,5H,5aH,6H,10bH-indeno[1,2-b][1,4]oxazepine hydrochloride in lab experiments include its potent inhibitory activity against various enzymes and receptors, its diverse biochemical and physiological effects, and its potential use in the treatment of various diseases. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are numerous future directions for the study of 2H,3H,4H,5H,5aH,6H,10bH-indeno[1,2-b][1,4]oxazepine hydrochloride. Some of these include further studies to fully understand its mechanism of action, the development of more efficient synthesis methods, the exploration of its potential use in the treatment of various diseases, and the development of new derivatives with improved potency and selectivity. Additionally, further studies are needed to determine the potential toxicity and safety of this compound for use in humans.
Conclusion:
2H,3H,4H,5H,5aH,6H,10bH-indeno[1,2-b][1,4]oxazepine hydrochloride is a promising compound that has been extensively studied for its potential use in various scientific research applications. It exhibits potent inhibitory activity against various enzymes and receptors in the body and has diverse biochemical and physiological effects. However, further studies are needed to fully understand its mechanism of action and determine its potential toxicity and safety for use in humans. The development of more efficient synthesis methods and new derivatives with improved potency and selectivity is also an area of future research.

Synthesis Methods

The synthesis of 2H,3H,4H,5H,5aH,6H,10bH-indeno[1,2-b][1,4]oxazepine hydrochloride involves the reaction of 2-aminophenol with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone in the presence of triethylamine. The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt of the compound. The purity of the compound is confirmed using various analytical techniques such as NMR, IR, and HPLC.

Scientific Research Applications

2H,3H,4H,5H,5aH,6H,10bH-indeno[1,2-b][1,4]oxazepine hydrochloride has been extensively studied for its potential use in various scientific research applications. It has been shown to exhibit potent inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. Additionally, it has been found to exhibit promising anticancer activity against various cancer cell lines. Furthermore, it has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and depression.